Cas no 1368377-72-3 (2-{5-oxaspiro[3.5]nonan-8-yl}ethan-1-amine)

• Product Name: 2-{5-oxaspiro[3.5]nonan-8-yl}ethan-1-amine
• CAS No: 1368377-72-3
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 5303049
• Update Time: 2026-03-10

2-{5-oxaspiro[3.5]nonan-8-yl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(5-Oxaspiro[3.5]nonan-8-yl)ethan-1-amine
• 2-{5-oxaspiro[3.5]nonan-8-yl}ethan-1-amine

• Inchi： 1S/C10H19NO/c11-6-2-9-3-7-12-10(8-9)4-1-5-10/h9H,1-8,11H2
• InChI Key： BKEONHLYAPWGGS-UHFFFAOYSA-N
• SMILES： O1CCC(CCN)CC21CCC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 154
• XLogP3: 1
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 2-{5-oxaspiro[3.5]nonan-8-yl}ethan-1-amine

Recent Advances in the Study of 2-{5-oxaspiro[3.5]nonan-8-yl}ethan-1-amine (CAS: 1368377-72-3): A Promising Compound in Chemical Biology and Drug Discovery

The compound 2-{5-oxaspiro[3.5]nonan-8-yl}ethan-1-amine (CAS: 1368377-72-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic amine derivative exhibits unique structural features that make it a valuable scaffold for drug discovery, particularly in the development of novel therapeutics targeting neurological disorders and metabolic diseases. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules, owing to its ability to modulate specific biological pathways.

A 2023 study published in the Journal of Medicinal Chemistry explored the pharmacological properties of 2-{5-oxaspiro[3.5]nonan-8-yl}ethan-1-amine, demonstrating its efficacy as a selective ligand for G-protein-coupled receptors (GPCRs). The research team utilized molecular docking and in vitro assays to elucidate the compound's binding affinity and functional activity, revealing promising results for its application in treating conditions such as chronic pain and anxiety disorders. The study also emphasized the compound's favorable pharmacokinetic profile, including its metabolic stability and blood-brain barrier permeability.

In addition to its therapeutic potential, 2-{5-oxaspiro[3.5]nonan-8-yl}ethan-1-amine has been investigated for its role in chemical biology. A recent publication in ACS Chemical Biology detailed its use as a versatile building block for the synthesis of spirocyclic peptidomimetics, which mimic the structural and functional properties of natural peptides. This approach opens new avenues for the design of peptide-based therapeutics with enhanced stability and bioavailability. The study also reported the successful incorporation of the compound into larger molecular frameworks, enabling the exploration of its interactions with biological targets at the atomic level.

Further research has focused on optimizing the synthetic routes for 2-{5-oxaspiro[3.5]nonan-8-yl}ethan-1-amine to improve yield and scalability. A 2024 paper in Organic Process Research & Development described a novel catalytic asymmetric synthesis method, which significantly enhanced the enantiomeric purity of the compound. This advancement is critical for its application in chiral drug development, where stereochemistry plays a pivotal role in biological activity. The study also provided insights into the green chemistry aspects of the synthesis, reducing the environmental impact of large-scale production.

Looking ahead, the potential applications of 2-{5-oxaspiro[3.5]nonan-8-yl}ethan-1-amine extend beyond its current uses. Ongoing preclinical studies are investigating its utility in neurodegenerative diseases, such as Alzheimer's and Parkinson's, where its ability to modulate neurotransmitter systems could offer therapeutic benefits. Moreover, its structural versatility makes it a candidate for the development of prodrugs and targeted delivery systems, further expanding its relevance in modern drug discovery.

In conclusion, 2-{5-oxaspiro[3.5]nonan-8-yl}ethan-1-amine (CAS: 1368377-72-3) represents a promising compound with multifaceted applications in chemical biology and pharmaceutical research. Its unique spirocyclic structure, combined with its demonstrated biological activity and synthetic accessibility, positions it as a valuable tool for advancing drug discovery. Future research will likely uncover additional therapeutic potentials and refine its applications, solidifying its role in the development of next-generation therapeutics.